Cas no 843663-18-3 ((4-cyano-3-fluorophenyl)boronic acid)

(4-Cyano-3-fluorophenyl)boronic acid is a versatile boronic acid derivative widely used in Suzuki-Miyaura cross-coupling reactions, a key method for forming carbon-carbon bonds in organic synthesis. The presence of both cyano and fluoro substituents on the phenyl ring enhances its reactivity and selectivity, making it valuable in pharmaceutical and materials science applications. This compound exhibits good stability under standard conditions and offers precise functionalization capabilities for constructing complex aromatic frameworks. Its high purity and consistent performance ensure reliable results in catalytic transformations. (4-Cyano-3-fluorophenyl)boronic acid is particularly useful in synthesizing fluorinated and cyano-substituted biaryl compounds, which are important intermediates in drug discovery and advanced material development.
(4-cyano-3-fluorophenyl)boronic acid structure
843663-18-3 structure
Product Name:(4-cyano-3-fluorophenyl)boronic acid
CAS No:843663-18-3
MF:C7H5BFNO2
MW:164.929505109787
MDL:MFCD03411549
CID:93061
PubChem ID:125307768
Update Time:2025-05-28

(4-cyano-3-fluorophenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

    • 4-Cyano-3-fluorophenylboronic acid
    • 4-Cyano-3-fluorobenzeneboronic acid
    • 4-Cyano-3-fluorophenylboronic Acid (contains varying amounts of Anhydride)
    • (4-cyano-3-fluorophenyl)boronic acid
    • 4-Cyano-3-fluorobenzeneboronic Acid (contains varying amounts of Anhydride)
    • 4-Borono-2-fluorobenzonitrile
    • 4-cyano-3-fluoro phenyl boronic acid
    • Boronic acid, (4-cyano-3-fluorophenyl)-
    • (4-cyano-3-fluoro-phenyl)boronic Acid
    • 4-Cyano-3-FluorophenylboronicAcid
    • PubChem1801
    • KSC447S4N
    • DECWLXUOZUMPBF-UHFFFAOYSA-N
    • BCP23097
    • 4-c
    • B-(4-Cyano-3-fluorophenyl)boronic acid (ACI)
    • Boronic acid, (4-cyano-3-fluorophenyl)- (9CI)
    • 3-Fluoro-4-cyanophenylboronic acid
    • DB-025189
    • AKOS005259879
    • EN300-7365752
    • DTXSID90382448
    • Q-103460
    • AB14118
    • MFCD03411549
    • 843663-18-3
    • CS-M1589
    • 4-cyano-3-fluoro-phenylboronic acid
    • AC-33459
    • 3-fluoro-4-cyano-phenylboronic acid
    • SY022110
    • 4-cyano-3-fluorophenyl boronic acid
    • 3-fluoro-4-cyanophenyl boronic acid
    • 4-cyano-3-fluoro-phenyl-boronic acid
    • SCHEMBL211234
    • 4-Cyano-3-fluorophenylboronic acid, AldrichCPR
    • 4-cyano-3-fluoro benzeneboronic acid
    • C2456
    • 4-cyano-3-fluoro phenylboronic acid
    • GS-6622
    • MDL: MFCD03411549
    • Inchi: 1S/C7H5BFNO2/c9-7-3-6(8(11)12)2-1-5(7)4-10/h1-3,11-12H
    • InChI Key: DECWLXUOZUMPBF-UHFFFAOYSA-N
    • SMILES: N#CC1C(F)=CC(B(O)O)=CC=1

Computed Properties

  • Exact Mass: 165.04000
  • Monoisotopic Mass: 165.04
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 203
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 64.2

Experimental Properties

  • Color/Form: Yellow powder
  • Density: 1.3500
  • Melting Point: 362-366
  • Boiling Point: 354.4 °C
  • Flash Point: 168.2 °C
  • Refractive Index: 1.535
  • PSA: 64.25000
  • LogP: -0.62282
  • Solubility: Not determined

(4-cyano-3-fluorophenyl)boronic acid Security Information

(4-cyano-3-fluorophenyl)boronic acid Customs Data

  • HS CODE:2931900090
  • Customs Data:

    China Customs Code:

    2931900090

    Overview:

    2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

    Summary:

    2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

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(4-cyano-3-fluorophenyl)boronic acid Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Chloro(1-methylethyl)magnesium ,  Bis(dimethylaminoethyl) ether Solvents: Tetrahydrofuran ;  20 min, 15 °C; 10 min, 22 - 25 °C
1.2 Reagents: Trimethyl borate ;  0 °C
1.3 Reagents: Hydrochloric acid Solvents: Water ;  rt
Reference
Noncryogenic I/Br-Mg Exchange of Aromatic Halides Bearing Sensitive Functional Groups Using i-PrMgCl-Bis[2-(N,N-dimethylamino)ethyl] Ether Complexes
Wang, Xiao-jun; et al, Organic Letters, 2006, 8(2), 305-307

(4-cyano-3-fluorophenyl)boronic acid Raw materials

(4-cyano-3-fluorophenyl)boronic acid Preparation Products

(4-cyano-3-fluorophenyl)boronic acid Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:843663-18-3)4-Cyano-3-FluorophenylboronicAcid
Order Number:A10135
Stock Status:in Stock
Quantity:100g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 15:14
Price ($):376.0
Email:sales@amadischem.com

Additional information on (4-cyano-3-fluorophenyl)boronic acid

Comprehensive Overview of (4-Cyano-3-fluorophenyl)boronic Acid (CAS No. 843663-18-3): Properties, Applications, and Industry Trends

(4-Cyano-3-fluorophenyl)boronic acid (CAS No. 843663-18-3) is a high-value boronic acid derivative widely utilized in pharmaceutical research, material science, and cross-coupling reactions. This compound features a cyano group and a fluorine substituent on its phenyl ring, enhancing its reactivity and selectivity in Suzuki-Miyaura coupling, a pivotal reaction in modern organic synthesis. With the rising demand for fluorinated building blocks and heterocyclic compounds, this chemical has garnered significant attention from researchers and manufacturers alike.

The molecular structure of (4-cyano-3-fluorophenyl)boronic acid (CAS 843663-18-3) enables its role as a versatile intermediate in drug discovery, particularly for kinase inhibitors and anticancer agents. Recent studies highlight its application in synthesizing PET radiotracers, aligning with the growing interest in precision medicine and diagnostic imaging. Its electron-withdrawing groups (cyano and fluorine) improve stability and reaction yields, making it a preferred choice for high-throughput screening libraries.

From an industrial perspective, the compound’s relevance is amplified by trends such as green chemistry and catalytic efficiency. Researchers are exploring water-soluble variants and nanocatalyst-supported reactions to minimize environmental impact—a response to the global push for sustainable synthesis. Additionally, its compatibility with flow chemistry systems addresses the need for automated synthesis platforms, a hot topic in Industry 4.0 discussions.

Analytical methods for (4-cyano-3-fluorophenyl)boronic acid (CAS 843663-18-3) typically involve HPLC purity testing, NMR spectroscopy, and mass spectrometry. These techniques ensure compliance with stringent pharmaceutical-grade standards, a critical factor for buyers sourcing GMP-compliant intermediates. Storage recommendations emphasize protection from moisture and light, often requiring desiccated packaging to maintain stability.

Market insights reveal increasing procurement of this compound by contract research organizations (CROs) and academic labs, driven by its utility in fragment-based drug design. Online searches frequently correlate with terms like "boronic acid Suzuki coupling", "fluorinated aryl boronic acids", and "CAS 843663-18-3 supplier", reflecting its niche yet expanding applications. Regulatory frameworks such as REACH and FDA guidelines further shape its commercial availability.

In summary, (4-cyano-3-fluorophenyl)boronic acid exemplifies the intersection of specialty chemicals and cutting-edge research. Its adaptability to bioconjugation techniques and metal-free catalysis positions it as a cornerstone in next-generation therapeutic development. As industries prioritize molecular diversity and process optimization, this compound’s demand is projected to grow steadily.

Recommended suppliers
Amadis Chemical Company Limited
(CAS:843663-18-3)4-Cyano-3-FluorophenylboronicAcid
A10135
Purity:99%
Quantity:100g
Price ($):376.0
Email